![molecular formula C7H13NO6 B220188 N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide CAS No. 115241-16-2](/img/structure/B220188.png)
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide
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Overview
Description
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide, also known as THFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. THFA is a formamide derivative of ascorbic acid, which is a well-known antioxidant. THFA is a white crystalline powder that is soluble in water and has a molecular weight of 229.2 g/mol.
Mechanism of Action
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide exerts its antioxidant activity by scavenging free radicals and reactive oxygen species (ROS) that are generated during oxidative stress. This compound also enhances the activity of other antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which further enhances its antioxidant activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the levels of lipid peroxidation and oxidative stress markers in different tissues. This compound has also been shown to enhance the activity of antioxidant enzymes such as SOD and catalase. Additionally, this compound has been shown to improve the immune response and reduce inflammation.
Advantages and Limitations for Lab Experiments
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has several advantages and limitations for lab experiments. This compound is relatively easy to synthesize and purify, which makes it a cost-effective compound for research purposes. This compound is also stable under different conditions, which makes it suitable for various experimental protocols. However, this compound has limited solubility in organic solvents, which can limit its application in some experimental procedures.
Future Directions
There are several future directions for the research on N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide. One potential direction is to investigate the potential of this compound as a therapeutic agent for oxidative stress-related diseases. Another direction is to investigate the mechanism of action of this compound in different cellular and animal models. Additionally, the development of new synthesis methods and purification techniques for this compound can further enhance its potential applications in scientific research.
In conclusion, this compound is a promising compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound exhibits antioxidant properties and has several biochemical and physiological effects. This compound has several advantages and limitations for lab experiments, and there are several future directions for the research on this compound.
Synthesis Methods
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of ascorbic acid with glyoxylic acid in the presence of a catalyst. The reaction proceeds through a condensation reaction, which results in the formation of this compound. The purity of this compound can be improved by recrystallization and purification techniques.
Scientific Research Applications
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been widely studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit antioxidant properties, which makes it a potential candidate for the prevention and treatment of oxidative stress-related diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases.
properties
CAS RN |
115241-16-2 |
---|---|
Molecular Formula |
C7H13NO6 |
Molecular Weight |
207.18 g/mol |
IUPAC Name |
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide |
InChI |
InChI=1S/C7H13NO6/c9-2-5(12)7(14)6(13)4(11)1-8-3-10/h3-4,6-7,9,11,13-14H,1-2H2,(H,8,10) |
InChI Key |
REYQKLHOAVJGBY-UHFFFAOYSA-N |
Isomeric SMILES |
C([C@@H]([C@H]([C@@H](C(=O)CO)O)O)O)NC=O |
SMILES |
C(C(C(C(C(=O)CO)O)O)O)NC=O |
Canonical SMILES |
C(C(C(C(C(=O)CO)O)O)O)NC=O |
synonyms |
L-Sorbose, 6-deoxy-6-(formylamino)- |
Origin of Product |
United States |
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